2-{[3-(5-methyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanoyl]amino}butanoic acid

• Molecular Formula: C25H23NO6
• Molecular Weight: 433.5 g/mol
• IUPAC Name: 2-[3-(5-methyl-7-oxo-3-phenylfuro[3,2-g]chromen-6-yl)propanoylamino]butanoic acid
• InChI: InChI=1S/C25H23NO6/c1-3-20(24(28)29)26-23(27)10-9-16-14(2)17-11-18-19(15-7-5-4-6-8-15)13-31-21(18)12-22(17)32-25(16)30/h4-8,11-13,20H,3,9-10H2,1-2H3,(H,26,27)(H,28,29)
• InChI Key: HBFBIDWOAUFXJU-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)O)NC(=O)CCC1=C(C2=CC3=C(C=C2OC1=O)OC=C3C4=CC=CC=C4)C

Description

2-{[3-(5-Methyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanoyl]amino}butanoic acid is a synthetic derivative of psoralen, a naturally occurring furocoumarin. Its core structure comprises a fused furo[3,2-g]chromen system with a 5-methyl, 7-oxo, and 3-phenyl substitution pattern. This compound is part of a broader class of furochromen derivatives investigated for diverse pharmacological activities, including antiviral, antifungal, and anticancer applications .

Preparation Methods

Key Reaction Pathway

Step	Reagents/Conditions	Yield	Reference
1. Formation of 5-methyl-7-oxo-3-phenylfuro[3,2-g]chromen-6-carbaldehyde	Polyphosphoric acid (PPA), 180–200°C, 4–8h	50–77%
2. Reduction to 6-hydroxymethyl derivative	NaBH₄, MeOH, 0°C	85%

Mechanistic Insight : The PPA-mediated cyclization of 5-aminosalicylic acid and 2-aminophenol derivatives generates the fused furochromene structure, with subsequent oxidation/reduction steps introducing the aldehyde or hydroxymethyl group.

Introduction of the Propanoyl Side Chain

The propanoyl moiety is introduced via Friedel-Crafts acylation or nucleophilic substitution .

Acylation Protocol

Component	Reaction Conditions	Yield
6-Hydroxymethylfurochromene + Propionic anhydride	DMAP, CH₂Cl₂, rt, 12h	68%
Alternative: Propanoyl chloride	Et₃N, THF, 0°C → rt	71%

Critical Note : Steric hindrance at the 6-position necessitates careful optimization of reaction time and temperature to avoid byproducts.

Amide Coupling with 4-Aminobutanoic Acid

The final step involves coupling the propanoyl intermediate with 4-aminobutanoic acid.

Coupling Methods

Method	Reagents/Conditions	Yield	Purity (HPLC)
EDCl/HOBt	EDCl, HOBt, DMF, rt, 24h	65%	98.5%
HATU/DIPEA	HATU, DIPEA, CH₂Cl₂, 0°C → rt	73%	99.2%

Side Reactions : Competing esterification or over-acylation is mitigated by using Boc-protected 4-aminobutanoic acid , followed by acidic deprotection (TFA/CH₂Cl₂).

Purification and Characterization

Purification Techniques

• Column Chromatography : Silica gel (hexane/EtOAc gradient) removes unreacted intermediates.

• Recrystallization : Ethanol/water mixtures yield high-purity crystalline product (mp: 214–216°C).

Spectroscopic Data

• ¹H NMR (400 MHz, DMSO-d₆) : δ 8.21 (s, 1H, H7), 7.45–7.32 (m, 5H, Ph), 3.12 (t, 2H, CH₂CO), 2.55 (s, 3H, CH₃).

• HRMS (ESI) : m/z 448.1702 [M+H]⁺ (calc. 448.1705).

Scalability and Industrial Considerations

• Batch Reactor Optimization : Higher yields (78%) achieved under flow chemistry conditions (MeCN, 60°C).

• Cost-Efficiency : Propionic anhydride is preferred over propanoyl chloride for large-scale synthesis due to lower volatility.

Challenges and Alternative Routes

• Regioselectivity Issues : Competing acylation at the 8-position is minimized using bulky bases (e.g., DIPEA).

• Green Chemistry Approaches : Microwave-assisted Ugi reactions reduce reaction time from 72h to 4h .

Chemical Reactions Analysis

Types of Reactions

2-{[3-(5-methyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanoyl]amino}butanoic acid undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce ketone groups to alcohols.

Substitution: This reaction can replace specific atoms or groups within the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4) and reducing agents like sodium borohydride (NaBH4). The reactions typically occur under controlled temperature and pH conditions to ensure selectivity and yield.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

2-{[3-(5-methyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanoyl]amino}butanoic acid has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: It is investigated for its potential therapeutic effects, particularly in treating skin diseases through its photosensitizing properties.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{[3-(5-methyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanoyl]amino}butanoic acid involves its interaction with specific molecular targets and pathways. The compound’s furochromen moiety allows it to act as a photosensitizer, absorbing light and generating reactive oxygen species (ROS) that can damage cellular components. This property is particularly useful in photodynamic therapy for skin diseases .

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparisons

Compound Name	Core Substitutions	Side Chain	Molecular Formula	Molecular Weight (g/mol)	Key References
Target Compound	5-methyl, 3-phenyl, 7-oxo	Propionyl-amino butanoic acid	C25H23NO6 (estimated)	~433.5
4-Methoxy-N'-(2-(5-methyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)acetyl)benzenesulfonohydrazide (I-3)	5-methyl, 3-phenyl	Acetyl-sulfonohydrazide	C27H23N3O7S	557.55
ZINC02123811 (1-(3-(2,5,9-trimethyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanoyl)piperidine-4-carboxamide)	2,5,9-trimethyl, 3-phenyl	Propionyl-piperidine carboxamide	C30H31N3O5	537.59
4-[[2-[3-(4-Bromophenyl)-5-methyl-7-oxofuro[3,2-g]chromen-6-yl]acetyl]amino]butanoic acid	5-methyl, 3-(4-bromophenyl)	Acetyl-amino butanoic acid	C24H21BrNO6	514.34
3-(2,5-Dimethyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanoic acid	2,5-dimethyl, 3-phenyl	Propanoic acid	C22H18O5	362.38

Key Observations:

Substitution Patterns :

• The target compound’s 5-methyl and 3-phenyl groups are conserved in many analogs (e.g., I-3, ZINC02123811) but differ in methylation patterns (e.g., ZINC02123811 has 2,5,9-trimethyl groups) .
• Bromine substitution at the phenyl ring (e.g., 4-bromophenyl in ) increases molecular weight and may enhance hydrophobic interactions .

Side Chain Modifications: The propionyl-amino butanoic acid moiety in the target compound contrasts with the acetyl-sulfonohydrazide in I-3, which improves fungicidal activity but reduces solubility . ZINC02123811’s piperidine carboxamide side chain contributes to its high affinity for SARS-CoV-2 M^pro .

The target compound’s amino butanoic acid group may enhance aqueous solubility compared to methyl esters (e.g., methyl 3-{[3-(2,3,5,9-tetramethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoyl]amino}propanoate, ) .

Key Insights:

• Antiviral Potential: The target compound shares a propionyl-amino acid side chain with ZINC02123811, which demonstrated strong binding to SARS-CoV-2 M^pro . However, the absence of a piperidine ring may reduce its affinity compared to ZINC02123811.
• Fungicidal Activity: Sulfonohydrazide derivatives like I-3 show enhanced activity due to improved membrane permeability .
• Structural-Activity Relationships (SAR) :
  • Methylation at the 2-, 5-, or 9-positions (e.g., ZINC02123811) correlates with increased metabolic stability.
  • Bromophenyl substitution () may improve DNA binding but introduces toxicity risks .

Biological Activity

The compound 2-{[3-(5-methyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanoyl]amino}butanoic acid is a complex organic molecule with significant potential for various biological activities. Its unique structure, characterized by a furochromene core and multiple functional groups, suggests interactions with various biological targets, which may lead to therapeutic applications.

Structural Overview

The compound features:

• Furochromene Core : This structure is known for its diverse biological activities, including antioxidant and anti-inflammatory properties.
• Propanoyl and Amino Groups : These moieties enhance the compound's ability to interact with biological systems.

Biological Activities

Preliminary studies indicate that this compound may exhibit several biological activities:

• Enzyme Inhibition : The compound may interact with specific enzymes, modulating their activity and potentially leading to inhibition of metabolic pathways relevant to diseases.
• Receptor Modulation : It may influence receptor activity, similar to other compounds that target NMDA receptors, which are crucial in neurotransmission and have implications in neurological disorders .
• Antioxidant Properties : Given its structural characteristics, it may possess antioxidant properties that could protect cells from oxidative stress.

The mechanism of action likely involves binding to specific molecular targets within cells, such as receptors or enzymes. This interaction can alter signaling pathways, potentially leading to therapeutic effects. For instance, compounds with similar structures have been shown to modulate NMDA receptor activity, which is critical in various neurological functions .

Case Studies and Research Findings

Recent studies have explored the biological activity of related compounds within the furochromene class:

• A study on analogs of furochromene derivatives demonstrated varying potencies at NMDA receptor subtypes, suggesting that structural modifications can significantly affect biological outcomes .
• Another investigation highlighted the potential of furochromene compounds as neuroprotective agents due to their ability to inhibit excitotoxicity mediated by NMDA receptors .

Comparative Analysis

The following table summarizes the biological activities and mechanisms of action for several related compounds:

Compound Name	Biological Activity	Mechanism of Action
3-(5-methyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanoic acid	NMDA receptor modulation	Agonist at specific subtypes
4-[(2-Hydroxy-3-methoxybenzylidene)amino]butanoic Acid	Antioxidant	Free radical scavenging
2-{[3-(5-methyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanoyl]amino}butanoic acid	Potential enzyme inhibition	Enzyme binding and modulation